molecular formula C21H22N4O5S2 B2864523 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide CAS No. 361478-65-1

4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide

Cat. No. B2864523
CAS RN: 361478-65-1
M. Wt: 474.55
InChI Key: YVLYUVJBNWQWOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H22N4O5S2 and its molecular weight is 474.55. The purity is usually 95%.
BenchChem offers high-quality 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds structurally similar to 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide have demonstrated significant antimicrobial activity. For instance, fluoro substituted sulphonamide benzothiazole compounds, which share a common benzothiazole and sulphonamide structure, were synthesized and shown to possess promising antimicrobial properties (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).

Cancer Treatment Potential

Research has explored the antiproliferative effects of similar compounds on various human cancer cell lines. For example, novel 5-amino-1,3,4-thiadiazole-2-sulfonamide compounds containing acridine sulfonamide/carboxamide structures were investigated for their inhibition effects on human carbonic anhydrase isoforms, indicating potential in cancer treatment (Aday, Ulus, Tanc, Kaya, & Supuran, 2018). Additionally, 5-(4-methyl-benzylidene)-thiazolidine-2,4-diones, also structurally related, were synthesized and evaluated for cell antiproliferation activity against various carcinoma cell lines, demonstrating their therapeutic potential (Chandrappa, Prasad, Vinaya, Kumar, Thimmegowda, & Rangappa, 2008).

Pharmaceutical Applications

The research extends to the development of pharmaceutical agents. For instance, pro-apoptotic indapamide derivatives, which are structurally related, have been synthesized and evaluated for their anticancer activity. These derivatives demonstrated significant proapoptotic activity against melanoma cell lines (Yılmaz, Turan, Akbuğa, Tiber, Orun, Supuran, & Küçükgüzel, 2015).

Molecular Structure and Synthesis

The molecular structure and synthesis processes of related compounds have been a focus of study. Research on thiadiazoloquinazolinone derivatives, which are chemically related, has led to improved synthesis methods, contributing to the development of pharmaceuticals and chemicals (Shlenev, Tarasov, Filimonov, Agat’ev, Danilova, & Suponitskii, 2017).

properties

IUPAC Name

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N4O5S2/c1-13-9-14(2)12-24(11-13)32(29,30)17-6-3-15(4-7-17)20(26)23-21-22-18-8-5-16(25(27)28)10-19(18)31-21/h3-8,10,13-14H,9,11-12H2,1-2H3,(H,22,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YVLYUVJBNWQWOI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-])C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N4O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

474.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.